Cas no 51229-88-0 (PENTANENITRILE, 4-HYDROXY-)

• Product Name: PENTANENITRILE, 4-HYDROXY-
• CAS No: 51229-88-0
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 3480560
• PubChem ID: 10796706
• Update Time: 2025-05-22

PENTANENITRILE, 4-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• PENTANENITRILE, 4-HYDROXY-
• 4-HYDROXYPENTANENITRILE
• 51229-88-0
• DDAZLAPWOWQGKS-UHFFFAOYSA-N
• AKOS014572501
• 4-hydroxypentanonitrile
• F51113
• cyanoethylethanol
• SB83795

• Inchi： 1S/C5H9NO/c1-5(7)3-2-4-6/h5,7H,2-3H2,1H3
• InChI Key： DDAZLAPWOWQGKS-UHFFFAOYSA-N
• SMILES： C(#N)CCC(O)C

Computed Properties

• Exact Mass: 99.068413911Da
• Monoisotopic Mass: 99.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44Ų

Additional information on PENTANENITRILE, 4-HYDROXY-

Exploring the Properties and Applications of PENTANENITRILE, 4-HYDROXY- (CAS No. 51229-88-0)

PENTANENITRILE, 4-HYDROXY- (CAS No. 51229-88-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitrile derivative, characterized by its hydroxyl functional group, plays a crucial role in various synthetic processes. With the increasing demand for sustainable chemicals and green chemistry solutions, compounds like 4-HYDROXY-PENTANENITRILE are being explored for their potential in eco-friendly applications.

The molecular structure of PENTANENITRILE, 4-HYDROXY- consists of a five-carbon chain with a nitrile group (-CN) and a hydroxyl group (-OH) at the fourth position. This unique combination of functional groups makes it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role in the production of pharmaceutical intermediates and fine chemicals, where its reactivity can be harnessed for complex transformations.

One of the most notable applications of 4-HYDROXY-PENTANENITRILE is in the synthesis of bioactive molecules. Its ability to undergo nucleophilic addition reactions makes it a valuable building block for drugs targeting neurological disorders and metabolic diseases. Recent studies have highlighted its potential in the development of enzyme inhibitors, which are critical in modern drug discovery. This aligns with the growing trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, PENTANENITRILE, 4-HYDROXY- is also used in the flavor and fragrance industry. Its nitrile group can be hydrolyzed to produce carboxylic acids, which are precursors for esters and other aroma compounds. This makes it a key ingredient in the synthesis of natural-like flavors and perfume components, catering to the increasing consumer demand for clean-label products.

The production and handling of 4-HYDROXY-PENTANENITRILE require adherence to strict safety protocols and regulatory standards. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are essential to maintain its stability. This emphasis on safety resonates with the broader industry shift toward responsible chemical management and sustainable practices.

From a market perspective, the demand for PENTANENITRILE, 4-HYDROXY- is expected to grow, driven by its applications in high-value chemicals and life sciences. Companies specializing in custom synthesis and contract manufacturing are increasingly offering this compound to meet the needs of research and industrial clients. This trend reflects the broader movement toward specialty chemicals and niche market solutions.

In conclusion, PENTANENITRILE, 4-HYDROXY- (CAS No. 51229-88-0) is a multifaceted compound with significant potential in pharmaceuticals, flavors, and fragrances. Its unique chemical properties and versatility make it a valuable asset in modern chemistry. As industries continue to prioritize sustainability and innovation, the role of compounds like 4-HYDROXY-PENTANENITRILE will only become more prominent.